1-(Prop-2-yn-1-yl)cyclohexane-1-carbonitrile

• IUPAC Name: 1-prop-2-ynylcyclohexane-1-carbonitrile
• InChI: InChI=1S/C10H13N/c1-2-6-10(9-11)7-4-3-5-8-10/h1H,3-8H2
• InChI Key: HUDOBXSRRQTDHK-UHFFFAOYSA-N
• Canonical SMILES: C#CCC1(CCCCC1)C#N
• Molecular Formula: C10H13N
• Molecular Weight: 147.22 g/mol
• CAS No.: 850011-76-6

Description

“1-(Prop-2-yn-1-yl)cyclohexane-1-carbonitrile” is a chemical compound with the CAS Number: 850011-76-6. Its IUPAC name is 1-(2-propynyl)cyclohexanecarbonitrile.

Molecular Structure Analysis

The Inchi Code for “this compound” is 1S/C10H13N/c1-2-6-10(9-11)7-4-3-5-8-10/h1H,3-8H2. This indicates that the compound has a molecular weight of 147.22.

Physical and Chemical Properties Analysis

The compound has a molecular weight of 147.22. The storage temperature is -10 degrees.

Scientific Research Applications

Mesogenic Properties

• A study highlighted the mesogenic properties of a related compound, 4'-propen-1-ylbicyclohexane-4-carbonitrile. Both cyclohexane rings in this compound adopt chair conformations, indicating a precursor of a nematic phase in materials science applications (Gupta et al., 1999).

Structural Analysis

• Research on a similar compound, 5′-Methylsulfanyl-4′-oxo-7′-phenyl-3′,4′-dihydro-1′H-spiro[cyclohexane-1,2′-quinazoline]-8′-carbonitrile, involved structural studies. It consists of fused six-membered rings and a cyclohexane ring, indicating potential applications in crystallography and molecular design (Liu et al., 2011).

Organic Synthesis and Catalysis

• Another study explored the synthesis of 2-amino-8-oxo-tetrahydro-4H-chromene-3-carbonitriles, achieved through a tandem Michael addition - cyclization reaction. This indicates its use in organic synthesis and the development of new catalytic processes (Ding & Zhao, 2010).

Pyrolysis Studies

• The compound's role in pyrolysis studies was evidenced in research analyzing the pyrolysis of cyclohexane at low pressure. This study has implications for understanding thermal decomposition processes in various industrial applications (Wang et al., 2012).

Microwave-Assisted Synthesis

• A synthesis method for a related compound, 4′-amino-1′H-spiro[cyclohexane-1,2′-(pyrimido[1,2-a]benzimidazole)]-3′-carbonitrile, was developed using microwave irradiation. This showcases advancements in synthetic chemistry techniques (Dandia et al., 2007).

Molecular and Crystalline Structure

• Research on the synthesis and structural analysis of 2-(alkylsulfanyl)-4-aryl(hetaryl)-5,6,7,8-tetrahydroquinoline-3-carbonitriles provides insights into the molecular and crystalline structures of related compounds. This research is significant for material science and molecular engineering (Dyachenko et al., 2019).